Cas no 106181-22-0 (2-Thiophenehexanoic acid, 5-(2-thienylmethyl)-)

• Product Name: 2-Thiophenehexanoic acid, 5-(2-thienylmethyl)-
• CAS No: 106181-22-0
• MF: C₁₅H₁₈O₂S₂
• MW: 294.432221889496
• CID: 1173424
• Update Time: 2024-07-25

2-Thiophenehexanoic acid, 5-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenehexanoic acid, 5-(2-thienylmethyl)-

• Inchi： 1S/C15H18O2S2/c16-15(17)7-3-1-2-5-12-8-9-14(19-12)11-13-6-4-10-18-13/h4,6,8-10H,1-3,5,7,11H2,(H,16,17)
• InChI Key： XXMFKHVVEWRRAY-UHFFFAOYSA-N
• SMILES： C1(CCCCCC(O)=O)SC(CC2SC=CC=2)=CC=1

Computed Properties

• Exact Mass: 294.07494

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Melting Point: 30 °C
• Boiling Point: 295-298 °C(Press: 18 Torr)
• PSA: 37.3
• pka: 4.76±0.10(Predicted)